Cas no 118599-68-1 (2-(2-hydroxyethoxy)acetonitrile)
118599-68-1 structure
Product Name:2-(2-hydroxyethoxy)acetonitrile
CAS No:118599-68-1
MF:C4H7NO2
MW:101.103881120682
CID:5882740
PubChem ID:13055556
Update Time:2024-03-01
2-(2-hydroxyethoxy)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Acetonitrile, 2-(2-hydroxyethoxy)-
- 2-(2-hydroxyethoxy)acetonitrile
- EN300-1234406
- 118599-68-1
- SCHEMBL437817
- AKOS000220904
-
- Inchi： 1S/C4H7NO2/c5-1-3-7-4-2-6/h6H,2-4H2
- InChI Key： DZCVUZSTUMKTHN-UHFFFAOYSA-N
- SMILES： C(#N)COCCO
Computed Properties
- Exact Mass: 101.047678466g/mol
- Monoisotopic Mass: 101.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 73
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 53.2Ų
Experimental Properties
- Density: 1.101±0.06 g/cm3(Predicted)
- Melting Point: 94-96 °C
- Boiling Point: 247.7±20.0 °C(Predicted)
- pka: 14.14±0.10(Predicted)
2-(2-hydroxyethoxy)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1234406-0.05g |
2-(2-hydroxyethoxy)acetonitrile |
118599-68-1 | 95% | 0.05g |
$202.0 | 2023-05-25 | |
| Enamine | EN300-1234406-0.1g |
2-(2-hydroxyethoxy)acetonitrile |
118599-68-1 | 95% | 0.1g |
$301.0 | 2023-05-25 | |
| Enamine | EN300-1234406-0.25g |
2-(2-hydroxyethoxy)acetonitrile |
118599-68-1 | 95% | 0.25g |
$431.0 | 2023-05-25 | |
| Enamine | EN300-1234406-0.5g |
2-(2-hydroxyethoxy)acetonitrile |
118599-68-1 | 95% | 0.5g |
$679.0 | 2023-05-25 | |
| Enamine | EN300-1234406-1.0g |
2-(2-hydroxyethoxy)acetonitrile |
118599-68-1 | 95% | 1g |
$871.0 | 2023-05-25 | |
| Enamine | EN300-1234406-2.5g |
2-(2-hydroxyethoxy)acetonitrile |
118599-68-1 | 95% | 2.5g |
$1707.0 | 2023-05-25 | |
| Enamine | EN300-1234406-5.0g |
2-(2-hydroxyethoxy)acetonitrile |
118599-68-1 | 95% | 5g |
$2525.0 | 2023-05-25 | |
| Enamine | EN300-1234406-10.0g |
2-(2-hydroxyethoxy)acetonitrile |
118599-68-1 | 95% | 10g |
$3746.0 | 2023-05-25 | |
| Enamine | EN300-1234406-50mg |
2-(2-hydroxyethoxy)acetonitrile |
118599-68-1 | 95.0% | 50mg |
$202.0 | 2023-10-02 | |
| Enamine | EN300-1234406-100mg |
2-(2-hydroxyethoxy)acetonitrile |
118599-68-1 | 95.0% | 100mg |
$301.0 | 2023-10-02 |
2-(2-hydroxyethoxy)acetonitrile Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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